Cas no 955673-10-6 (N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide
• CAS No: 955673-10-6
• MF: C₁₆H₁₀ClFN₂O₂
• MW: 316.714206218719
• CID: 5843052
• PubChem ID: 16949645
• Update Time: 2025-10-28

N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide
• N-(3-chloro-4-fluorophenyl)-5-phenyloxazole-2-carboxamide
• 955673-10-6
• F2434-0072
• AKOS024647988

• Inchi： 1S/C16H10ClFN2O2/c17-12-8-11(6-7-13(12)18)20-15(21)16-19-9-14(22-16)10-4-2-1-3-5-10/h1-9H,(H,20,21)
• InChI Key： MZUYMFBQPNBKSK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CN=C1C(NC1=CC=C(F)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 316.0414834g/mol
• Monoisotopic Mass: 316.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.1Ų

Additional information on N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide

Professional Introduction to N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide (CAS No. 955673-10-6)

N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide, identified by its CAS number 955673-10-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole derivative class, which is well-documented for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the aromatic ring, as well as the oxazole core, contribute to its distinct chemical properties and biological interactions.

The synthesis and characterization of N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide have been subjects of extensive study in recent years. The introduction of fluorine atoms into the molecular structure is a common strategy in drug design due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. In particular, the 3-chloro-4-fluorophenyl moiety is known to influence the electronic distribution of the aromatic ring, thereby affecting the compound's reactivity and interaction with biological targets. This has led to its exploration as a key structural motif in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on oxazole derivatives as potential candidates for treating various diseases. The oxazole ring itself is a heterocyclic structure that exhibits significant bioactivity due to its ability to form stable hydrogen bonds and participate in π-stacking interactions. These properties make oxazole derivatives valuable scaffolds for designing molecules with enhanced binding affinity and selectivity. N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide, with its well-defined structural framework, has been investigated for its potential role in modulating biological pathways associated with inflammation, cancer, and infectious diseases.

The pharmacological profile of N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide has been extensively evaluated through both in vitro and in vivo studies. These investigations have revealed promising activities against several target enzymes and receptors relevant to human health. For instance, preliminary studies suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in the pathogenesis of inflammatory conditions. Additionally, its interaction with other biological targets, including certain kinases and transcription factors, has been explored as a potential therapeutic strategy for cancer treatment.

The synthetic route to N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide involves a series of well-established organic transformations that highlight the compound's synthetic accessibility. Key steps include condensation reactions between appropriately substituted phenols and hydrazines to form the oxazole core, followed by functional group modifications to introduce the chloro and fluoro substituents. The use of modern catalytic methods has further optimized these synthetic pathways, enabling higher yields and purities of the final product. This synthetic versatility makes N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide an attractive candidate for further medicinal chemistry investigations.

The spectroscopic and analytical characterization of N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxazole-2-carboxamide has been performed using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the compound's molecular structure and conformational preferences. The high-resolution NMR data confirm the presence of all predicted functional groups and provide evidence for specific hydrogen bonding interactions within the molecule. X-ray crystallographic analysis has further elucidated the three-dimensional structure of N-(3-chloro-4-fluorophenyl)-5-phenyl-1,3-oxyzole-xzole carboxamide), confirming its stability under various conditions.

The computational studies on N-(3-chloro--4-fluorophenyl) - 5--phenyl-1,b;b;b; 0xazole - 2 - carboxamide have also provided valuable insights into its electronic properties and potential interactions with biological targets. Molecular modeling techniques have been employed to predict binding affinities and identify key residues involved in receptor-ligand interactions. These computational approaches complement experimental data by providing a rational basis for designing analogs with improved pharmacological properties. The integration of experimental and computational methods has been crucial in understanding the structure-function relationships of this compound.

In conclusion, N-(N-() - 5 - phenyl - 1 , 0 x o x a z o l e - 2 - c a r b o x y l am i d e ) (CAS No.955673 - 10 - 6 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. The presence of chloro and fluoro substituents on the aromatic ring enhances its pharmacological potential by modulating electronic properties and binding interactions. Further research is warranted to fully explore its therapeutic applications in various disease settings.